Cas no 903094-68-8 (1-(1-TERT-BUTOXYCARBONYL-AZETIDIN-3-YL)-PYRROLIDINE-3-CARBOXYLIC ACID)

• Product Name: 1-(1-TERT-BUTOXYCARBONYL-AZETIDIN-3-YL)-PYRROLIDINE-3-CARBOXYLIC ACID
• CAS No: 903094-68-8
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• CID: 891858
• PubChem ID: 45357031
• Update Time: 2025-04-19

1-(1-TERT-BUTOXYCARBONYL-AZETIDIN-3-YL)-PYRROLIDINE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-(1-TERT-BUTOXYCARBONYL-AZETIDIN-3-YL)-PYRROLIDINE-3-CARBOXYLIC ACID
• 903094-68-8

• Inchi： 1S/C13H22N2O4/c1-13(2,3)19-12(18)15-7-10(8-15)14-5-4-9(6-14)11(16)17/h9-10H,4-8H2,1-3H3,(H,16,17)
• InChI Key： BRPUZBGXSLNYIG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)N1CCC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 270.15800
• Monoisotopic Mass: 270.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 70.08000
• LogP: 0.88800